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Compound of Interest

Compound Name: cellTracker violet BMQC

Cat. No.: B1261820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the storage, handling, and stability of

reconstituted CellTracker™ Violet BMQC, a fluorescent probe designed for long-term cell

tracking. Due to the absence of explicit quantitative stability data from the manufacturer, this

document synthesizes available information, outlines best practices, and provides a protocol

for users to validate shelf life within their specific laboratory contexts.

Introduction to CellTracker™ Violet BMQC
CellTracker™ Violet BMQC (2,3,6,7-tetrahydro-9-bromomethyl-1H,5H-quinolizino(9,1-

gh)coumarin) is a cell-permeant fluorescent dye used for monitoring cell movement, location,

and proliferation over extended periods.[1] Its mechanism of action involves passive diffusion

across the cell membrane, followed by an intracellular reaction. The dye's bromomethyl group

covalently reacts with thiol groups, primarily on glutathione, in a reaction likely mediated by

glutathione S-transferase.[2][3] This conjugation process renders the molecule cell-impermeant

and ensures its retention within the labeled cells for up to 72 hours and through several

generations.[2][4]
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Proper storage and handling are critical to maintaining the performance of CellTracker™ Violet

BMQC. The dye is supplied as a lyophilized powder and must be reconstituted in a suitable

solvent before use.

Storage of Lyophilized Powder
The stability of the dye in its solid form is well-documented. Adherence to the manufacturer's

storage conditions is essential for ensuring the product's one-year shelf life.

Storage Parameter Recommendation

Temperature ≤–20°C

Conditions Desiccated and protected from light

Shelf Life 1 year when stored as directed

Reconstitution Protocol
CellTracker™ Violet BMQC is typically reconstituted in high-quality anhydrous dimethyl

sulfoxide (DMSO) to create a concentrated stock solution.

Materials:

CellTracker™ Violet BMQC vial (e.g., 5 x 0.1 mg)

High-quality anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Before opening, allow the vial of lyophilized dye to equilibrate to room temperature to prevent

condensation of moisture, which can compromise the dye's stability.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM stock

solution. For a 0.1 mg vial of CellTracker™ Violet BMQC (Molecular Weight: 334.2 g/mol ),

this would be approximately 30 µL of DMSO.
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Vortex briefly to ensure the dye is fully dissolved.

Immediately aliquot the stock solution into single-use volumes in sterile, light-protecting

microcentrifuge tubes. This practice is crucial to avoid repeated freeze-thaw cycles.[5]

Shelf Life of Reconstituted Stock Solution
There is limited direct guidance from the manufacturer specifically for CellTracker™ Violet

BMQC. However, information for similar CellTracker™ products provides a basis for storage

recommendations. For CellTracker™ Green CMFDA, the reconstituted stock solution is stated

to be stable for at least six months when stored properly.[5] In contrast, for the chemically

similar CellTrace™ Violet, it is recommended to use the stock solution on the day of

preparation. Anecdotal evidence from researchers suggests that aliquoted and frozen stock

solutions of CellTrace™ Violet can be used without a significant loss of efficacy.[6]

Given the reactive nature of the bromomethyl group, the primary concern for the stability of the

reconstituted dye is its susceptibility to hydrolysis and reaction with any nucleophiles present.

Therefore, the use of anhydrous DMSO is critical.

Storage Parameter Recommendation Rationale

Temperature ≤–20°C
Minimizes chemical

degradation and hydrolysis.

Conditions

Single-use aliquots,

desiccated, and protected from

light

Avoids repeated freeze-thaw

cycles which can introduce

moisture and degrade the dye.

[5] Light protection is standard

for fluorescent compounds.

Estimated Shelf Life
Up to 6 months (with

validation)

Based on data for similar

CellTracker™ probes.[5]

However, due to conflicting

information, it is highly

recommended to validate the

performance of stored aliquots.
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Experimental Protocols
Protocol for Staining Cells with CellTracker™ Violet
BMQC
This protocol is a general guideline and may require optimization for specific cell types and

experimental conditions.

Materials:

Cells in suspension or adherent cells in culture

Complete culture medium

Serum-free medium

Reconstituted CellTracker™ Violet BMQC stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer without amines or thiols.[2]

Procedure:

Prepare Working Solution: Dilute the 10 mM stock solution to a final working concentration of

0.5–25 µM in serum-free medium. The optimal concentration depends on the cell type and

duration of the experiment; for long-term studies (>3 days), 5–25 µM is often required, while

shorter experiments may only need 0.5–5 µM.[2][4] Warm the working solution to 37°C

before use.

Cell Preparation:

Suspension Cells: Centrifuge the cells and resuspend the pellet in the pre-warmed

working solution.

Adherent Cells: Remove the culture medium and add the pre-warmed working solution to

the culture vessel.

Incubation: Incubate the cells for 15–45 minutes at 37°C, protected from light.
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Wash:

Suspension Cells: Centrifuge the cells, remove the staining solution, and resuspend in

fresh, pre-warmed complete culture medium.

Adherent Cells: Remove the staining solution and wash once with fresh, pre-warmed

complete culture medium.

Final Incubation: Add fresh complete culture medium and incubate for at least 30 minutes to

allow for complete modification of the dye before imaging.

Analysis: The cells can be analyzed using fluorescence microscopy or flow cytometry with

appropriate filters for violet excitation (approx. 415 nm) and emission (approx. 516 nm).[7]

Protocol for Validating the Shelf Life of Reconstituted
CellTracker™ Violet BMQC
Due to the lack of definitive stability data, it is recommended that researchers perform their own

validation.

Objective: To determine the effect of storage time on the staining efficiency of reconstituted

CellTracker™ Violet BMQC.

Procedure:

Preparation: Reconstitute a vial of CellTracker™ Violet BMQC as described in section 2.2

and create multiple single-use aliquots. Store at -20°C.

Time Points: Designate several time points for testing (e.g., fresh, 1 week, 1 month, 3

months, 6 months).

Staining: At each time point, use one aliquot to stain a fresh culture of a consistent cell line

following the protocol in section 4.1. It is critical to use the same cell type, passage number,

and staining conditions for each experiment.

Data Acquisition: Analyze the stained cells using a flow cytometer. Record the mean

fluorescence intensity (MFI) of the stained cell population.
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Data Analysis: Compare the MFI of cells stained with aged aliquots to the MFI of cells

stained with the freshly prepared solution. A significant decrease in MFI would indicate

degradation of the dye.

Cell Viability and Proliferation: In parallel, assess cell viability (e.g., using a trypan blue

exclusion assay or a viability dye) and proliferation rates after staining to ensure that the

stored dye does not exhibit increased cytotoxicity.

Visualizations
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Caption: Intracellular activation and retention of CellTracker™ Violet BMQC.
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Experimental Workflow for Shelf-Life Validation

Workflow for Validating Reconstituted Dye Stability

Reconstitute Dye
& Aliquot

Store Aliquots
at -20°C

Select Time Point
(e.g., 1, 4, 12 weeks)

Stain Cells with
Stored Aliquot

Analyze via
Flow Cytometry

Stain Control Cells
with Fresh Dye

Compare Mean
Fluorescence Intensity

Determine Stability

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1261820?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Protocol for assessing the stability of stored CellTracker™ Violet BMQC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1261820?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc1940011
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
http://www.ulab360.com/files/prod/manuals/030/6830002.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.takara.co.kr/file/manual/pdf/PA-3011.pdf
https://www.researchgate.net/post/CellTrace_Violet--do_you_really_need_a_new_kit_for_each_experiment
https://app.fluorofinder.com/dyes/568-celltracker-violet-ex-max-415-nm-em-max-516-nm
https://www.benchchem.com/product/b1261820#shelf-life-of-reconstituted-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#shelf-life-of-reconstituted-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#shelf-life-of-reconstituted-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#shelf-life-of-reconstituted-celltracker-violet-bmqc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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